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Compound of Interest

Compound Name: 2-Methoxypropene

Cat. No.: B042093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 2-methoxypropyl (MOP) ether is a valuable protecting group for hydroxyl functionalities in

organic synthesis. As an acetal, it exhibits stability under basic and nucleophilic conditions

while being readily cleaved under mild acidic conditions. This orthogonality makes it a useful

tool in multi-step syntheses of complex molecules, particularly in carbohydrate chemistry and

natural product synthesis. These application notes provide a detailed overview of the

experimental conditions for the deprotection of MOP ethers, including quantitative data and

step-by-step protocols.

Chemical Transformation and Mechanism
The deprotection of a MOP ether proceeds via an acid-catalyzed hydrolysis mechanism. The

reaction is initiated by protonation of the ether oxygen, followed by cleavage of the carbon-

oxygen bond to form a resonance-stabilized carbocation and the free alcohol. Subsequent

reaction with water quenches the carbocation and regenerates the acidic catalyst.
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Experimental Workflow

Dissolve MOP-protected substrate
in THF/1% aq. AcOH

Stir at Room Temperature
Overnight

Monitor by TLC

Workup:
- Dilute with H₂O

- Extract with EtOAc
- Wash with Brine

Reaction Complete

Dry, Filter, and Concentrate

Purify by Column Chromatography

Isolated Deprotected Alcohol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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